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Compound of Interest

Compound Name: 8-Hydroxy Mirtazapine-d3

CAS No.: 1330264-96-4

Cat. No.: B589078

Get Quote

Content Type: Operational Safety & Logistics Guide Target Audience: Bioanalytical Scientists,

Lab Managers, HSE Officers Hazard Classification:OEB 3 (High Potency) | Stable Isotope

(Non-Radioactive)

Executive Safety Summary
8-Hydroxy Mirtazapine-d3 is a stable isotope-labeled metabolite of the tetracyclic

antidepressant Mirtazapine. While specific toxicological data for this deuterated metabolite is

often limited, safety protocols must default to the parent compound's profile, which is a Class

3/4 Acute Toxin and a Reproductive Toxin (Category 2).

Critical Distinction: The "-d3" suffix indicates deuterium labeling. This is NOT a radioactive

substance. Do not use radioactive waste protocols.[1] However, due to its high cost and high

pharmacological potency, it requires Occupational Exposure Band (OEB) 3 containment

strategies (Occupational Exposure Limit < 10 µg/m³).
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Before donning PPE, you must validate your engineering controls. PPE is the last line of

defense, not the first.

Control Level Requirement Scientific Rationale

Primary Containment

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood

Prevents aerosolization of the

lyophilized powder. The 8-

hydroxy metabolite is highly

potent; inhalation of nanogram

quantities can induce CNS

effects (sedation).

Static Control Ionizing Fan / Anti-static Gun

Deuterated standards are

often dry, fluffy powders prone

to static charge. Static

discharge can disperse the

compound outside the weigh

boat, bypassing containment.

Surface Protection
Disposable Absorbent Mats

(Plastic-backed)

Facilitates immediate

containment of micro-spills

during solvation, preventing

contamination of the

permanent hood surface.

PPE Specification Matrix
This matrix is designed for the handling of pure powder (weighing/stock solution prep). Once

dissolved in solvent (e.g., Methanol), risks shift to the solvent's hazards, though skin protection

remains critical.
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Body Area PPE Standard
Operational Logic (The
"Why")

Respiratory
N95 (Minimum); P100

(Preferred)

Inside Hood: N95 protects

against turbulent airflow

eddies. Outside Hood: P100 or

PAPR is mandatory if powder

is exposed (e.g., spill cleanup).

Dermal (Hands) Double-Gloving (Nitrile)

Outer: 5-8 mil Nitrile (changed

every 30 mins). Inner: 4 mil

Nitrile (contrasting color).

Validation: If the inner glove

color is visible through the

outer glove, integrity is

compromised.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

for powders. Air currents can

carry particles around side

shields. Goggles seal the

ocular cavity.

Body Tyvek® Lab Coat (Cuffed)

Cotton coats absorb powders

and become secondary

contamination sources. Tyvek

repels particulates and is

disposable.

Decision Logic: PPE & Handling
The following diagram illustrates the decision pathway for selecting safety measures based on

the physical state of the compound.
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Figure 1: Decision logic for PPE selection based on the compound's physical state. Note the

transition from respiratory focus (solid) to dermal/splash focus (liquid).

Operational Workflow: Step-by-Step
This protocol ensures scientific integrity by preventing cross-contamination (critical for mass

spec) and operator exposure.

Phase 1: Preparation
Equilibrate: Remove the vial from -20°C storage. Allow it to reach room temperature inside a

desiccator before opening.

Why? Opening a cold vial introduces condensation (water), which degrades the standard

and causes powder to clump, increasing handling risk.

Static Neutralization: Pass the closed vial through an ionizing fan stream for 10 seconds.

Workspace Setup: Place a dark-colored absorbent mat in the hood.

Self-Validation: The dark background provides high contrast against the white powder,

making any micro-spills immediately visible.

Phase 2: Weighing & Solubilization
Don PPE: Put on inner gloves (orange), outer gloves (blue), Tyvek coat, and goggles.

Open Vial: Gently tap the vial on the mat to settle contents. Open away from the face, deep

inside the hood.
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Transfer: Use a disposable anti-static spatula. Do not use metal spatulas without grounding,

as they can induce static scattering.

Solvation: Add the solvent (typically Methanol or Acetonitrile) directly to the weighing vessel if

possible, or wash the weigh boat into the volumetric flask.

Safety Note: Once in solution, the inhalation risk drops significantly, but skin absorption

remains a threat.

Phase 3: Decontamination
Wipe Down: Clean the balance and surrounding area with a 10% surfactant solution (e.g.,

Contrad® 70) followed by 70% Isopropanol.

Why? Surfactants lift the lipophilic Mirtazapine metabolite; alcohol alone may just spread

it.

UV Check (Optional): Mirtazapine derivatives often fluoresce. Use a handheld UV lamp to

scan the work area for invisible residues.

Waste Disposal & Emergency Response
Disposal of Deuterated Standards

Classification: Chemical Waste (Toxic).

NOT Radioactive: Do not place in "Rad Waste" bins. This incurs unnecessary disposal costs

and regulatory audits.

Protocol:

Collect all solid waste (weigh boats, mats, gloves) in a sealable bag labeled "Trace

Chemotherapy/Toxic Drug Waste."

Liquid waste (stock solutions) goes into "Flammable Solvent" waste, noting the presence

of "Trace Mirtazapine Metabolite."

Destruction: High-temperature incineration is the required method for complete destruction

of the tricyclic ring structure.
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Emergency Spills
Powder Spill: Cover with a damp paper towel (to prevent dust) -> Wipe up -> Wash with

surfactant.

Exposure:

Skin: Wash with soap and water for 15 minutes. Do NOT use alcohol (enhances

absorption).

Eyes: Flush for 15 minutes. Seek medical attention immediately (carry the SDS).[2]

Workflow Diagram: From Storage to Waste
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Figure 2: Complete lifecycle workflow ensuring sample integrity and operator safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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